![molecular formula C6H8Cl2N4O B1442818 4,6-dichloro-N-(2-methoxyethyl)-1,3,5-triazin-2-amine CAS No. 13807-42-6](/img/structure/B1442818.png)
4,6-dichloro-N-(2-methoxyethyl)-1,3,5-triazin-2-amine
Overview
Description
Molecular Structure Analysis
The molecular structure of 4,6-dichloro-N-(2-methoxyethyl)-1,3,5-triazin-2-amine consists of a pyrimidine ring which is a six-membered ring with two nitrogen atoms and four carbon atoms. The pyrimidine ring is substituted at the 4 and 6 positions with chlorine atoms and at the 2 position with an amine group that is further substituted with a 2-methoxyethyl group .Scientific Research Applications
Crystal Structure Studies
- The compound's crystal structure has been analyzed, revealing insights into its triazine and benzene ring planes, and its three-dimensional architecture due to hydrogen bonds and π–π interactions (Youngeun Jeon et al., 2014).
Suzuki-Miyaura Cross-Coupling Reactions
- It has been used in Suzuki-Miyaura cross-coupling reactions to synthesize functionalized dinucleophilic fragments, which have potential applications in host-guest chemistry, supramolecular catalysis, and medicinal chemistry (M. Naseer et al., 2014).
Dentistry and Adhesion to Dentin
- Derivatives of this compound have shown potential as dentin-bonding agents in dentistry, enhancing the adhesive strength of restorative resin to dentin (C.H. Lee et al., 1986).
Synthesis and Antimicrobial Activities
- The compound has been involved in the synthesis of novel 1,2,4-triazole derivatives with some exhibiting antimicrobial activities (H. Bektaş et al., 2007).
Polymer Chemistry
- The compound has been studied for its activity as an amine modifier in the curing of unsaturated polyester resins (J. Duliban, 2004).
Derivatives of Ditriazinylamine
- Research has been conducted on the synthesis of various substituted ditriazinylamines by reacting derivatives of this compound with nucleophilic reagents (FukushimaYoshiaki et al., 1971).
Condensing Agents in Organic Chemistry
- The compound has been used as a condensing agent in organic synthesis, leading to the formation of amides and esters (M. Kunishima et al., 1999).
Safety and Hazards
properties
IUPAC Name |
4,6-dichloro-N-(2-methoxyethyl)-1,3,5-triazin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8Cl2N4O/c1-13-3-2-9-6-11-4(7)10-5(8)12-6/h2-3H2,1H3,(H,9,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSRCDPFTSUESLH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC1=NC(=NC(=N1)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8Cl2N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50706883 | |
Record name | 4,6-Dichloro-N-(2-methoxyethyl)-1,3,5-triazin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50706883 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13807-42-6 | |
Record name | 4,6-Dichloro-N-(2-methoxyethyl)-1,3,5-triazin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50706883 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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